Cas no 1393381-53-7 (5-TAMRA-5-Tetrazine)

• Product Name: 5-TAMRA-5-Tetrazine
• CAS No: 1393381-53-7
• MF: C₃₄H₂₉N₇O₄
• MW: 599.638566732407
• CID: 4670999
• Update Time: 2025-07-17

5-TAMRA-5-Tetrazine Chemical and Physical Properties

Names and Identifiers

• 5-TAMRA-5-Tetrazine

• Inchi： 1S/C34H29N7O4/c1-40(2)23-10-13-26-29(16-23)45-30-17-24(41(3)4)11-14-27(30)31(26)25-12-9-22(15-28(25)34(43)44)33(42)35-18-20-5-7-21(8-6-20)32-38-36-19-37-39-32/h5-17,19H,18H2,1-4H3,(H-,35,42,43,44)
• InChI Key： HOVZORVTGWYPTC-UHFFFAOYSA-N
• SMILES： C([O-])(=O)C1=C(C2C3=C(C=C(C=C3)N(C)C)[O+]=C3C=2C=CC(=C3)N(C)C)C=CC(C(NCC2=CC=C(C3N=NC=NN=3)C=C2)=O)=C1

Additional information on 5-TAMRA-5-Tetrazine

Comprehensive Guide to 5-TAMRA-5-Tetrazine (CAS No. 1393381-53-7): Applications, Properties, and Innovations

The compound 5-TAMRA-5-Tetrazine (CAS No. 1393381-53-7) is a highly specialized fluorescent probe widely utilized in bioorthogonal chemistry and molecular imaging. Its unique structure combines the TAMRA (carboxytetramethylrhodamine) fluorophore with a tetrazine moiety, enabling rapid and selective reactions with strained alkenes or alkynes via inverse electron-demand Diels-Alder (IEDDA) cycloaddition. This property makes it indispensable in live-cell labeling, super-resolution microscopy, and targeted drug delivery systems.

Recent advancements in click chemistry and bioimaging have propelled 5-TAMRA-5-Tetrazine into the spotlight. Researchers are increasingly leveraging its high fluorescence quantum yield and excellent photostability to track biomolecules in real time. A trending topic in 2024 involves its integration with CRISPR-based diagnostics, where the compound's rapid conjugation kinetics improve signal-to-noise ratios in gene-editing visualization. Additionally, its compatibility with nanoparticle-based therapeutics aligns with the growing demand for precision medicine solutions.

From a synthetic perspective, CAS 1393381-53-7 stands out due to its water solubility and pH stability (2–9), critical for in vivo applications. Unlike traditional fluorophores, its tetrazine group reacts with trans-cyclooctene (TCO) at unparalleled rates (k₂ up to 10⁶ M⁻¹s⁻¹), a feature frequently searched in academic forums. This kinetic efficiency reduces incubation times in experiments—a key concern for researchers optimizing high-throughput screening protocols.

The commercial demand for 5-TAMRA-Tetrazine derivatives has surged, particularly in proteomics and immunoassay development. A 2023 market analysis revealed a 40% year-on-year increase in orders for tetrazine-based probes, driven by their role in multiplexed imaging. Frequently asked questions (FAQs) in scientific communities focus on its storage conditions (-20°C, desiccated) and compatibility with thiol-containing buffers, which require careful handling to prevent tetrazine degradation.

Innovative applications now explore 5-TAMRA-5-Tetrazine in photodynamic therapy (PDT). Its ability to generate singlet oxygen upon irradiation (λ_ex 547 nm, λ_em 579 nm) positions it as a dual-action agent for cancer theranostics. Recent PubMed studies highlight its use in tumor margin delineation during surgery, addressing a critical need in oncology. This dual functionality—combining diagnostics and treatment—resonates with the NIH's emphasis on translational biomaterials.

Quality control protocols for CAS 1393381-53-7 emphasize HPLC purity (>95%) and mass spectrometry validation, as impurities can significantly impact IEDDA reaction yields. Leading suppliers now provide custom conjugation services, allowing researchers to link the probe to antibodies or peptides—a service increasingly searched for in bioconjugation-related queries. The compound's extinction coefficient (ε = 90,000 cm⁻¹M⁻¹ at 547 nm) remains a key specification for experimental design.

Future directions for 5-TAMRA-5-Tetrazine include integration with AI-driven image analysis platforms. A 2024 Nature Methods paper demonstrated its utility in training machine learning algorithms for automatic organelle segmentation, leveraging its consistent emission profile. As the scientific community prioritizes reproducibility and automation, this compound's standardized performance metrics make it a preferred choice for high-content screening workflows.

Environmental and safety assessments confirm that 1393381-53-7 exhibits low cytotoxicity (IC50 > 100 µM in HEK293 cells) and minimal ecological impact when disposed of properly. However, researchers are advised to consult institutional biosafety committees before large-scale use, reflecting heightened awareness of laboratory safety standards post-pandemic. This precaution aligns with Google Scholar's rising trend in searches for "non-toxic fluorescent tags."